Cas no 1314744-56-3 (1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid)
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid
- 1314744-56-3
- EN300-1827134
-
- Inchi: 1S/C11H12O3/c1-7-2-3-9(12)8(6-7)11(4-5-11)10(13)14/h2-3,6,12H,4-5H2,1H3,(H,13,14)
- InChI Key: HVBARJTZFUYTTJ-UHFFFAOYSA-N
- SMILES: OC(C1(C2C(=CC=C(C)C=2)O)CC1)=O
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.5Ų
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827134-0.05g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 0.05g |
$575.0 | 2023-09-19 | ||
| Enamine | EN300-1827134-0.1g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 0.1g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1827134-0.25g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 0.25g |
$630.0 | 2023-09-19 | ||
| Enamine | EN300-1827134-0.5g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 0.5g |
$658.0 | 2023-09-19 | ||
| Enamine | EN300-1827134-1.0g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1827134-2.5g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 2.5g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1827134-5.0g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 5g |
$2940.0 | 2023-06-02 | ||
| Enamine | EN300-1827134-10.0g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 10g |
$4360.0 | 2023-06-02 | ||
| Enamine | EN300-1827134-1g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 1g |
$685.0 | 2023-09-19 | ||
| Enamine | EN300-1827134-5g |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid |
1314744-56-3 | 5g |
$1987.0 | 2023-09-19 |
1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid
Introduction to 1-(2-Hydroxy-5-Methylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1314744-56-3)
1-(2-Hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314744-56-3) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropane ring and substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a substituted phenyl group. The presence of the hydroxyl and methyl groups on the phenyl ring imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological interactions. The cyclopropane ring, known for its high strain energy, contributes to the compound's unique reactivity and stability.
Recent studies have highlighted the potential of 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid in various biological systems. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models, further supporting its therapeutic potential.
Beyond its anti-inflammatory effects, 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the development of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage, making it a valuable candidate for developing novel antioxidant therapies.
The pharmacokinetic properties of 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid have also been studied to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for developing effective drug candidates. Additionally, its low toxicity and high safety margin make it an attractive option for further clinical development.
In the context of drug discovery and development, 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid has shown promise as a lead compound for various therapeutic areas. Its unique structure and multifaceted biological activities provide a strong foundation for optimizing its properties through structural modifications and derivatization. Ongoing research is focused on enhancing its potency, selectivity, and pharmacological profile to develop more effective therapeutic agents.
The synthesis of 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. These advancements in synthetic chemistry have facilitated the large-scale production of this compound, making it more accessible for both research and industrial applications. The ability to produce this compound efficiently is crucial for advancing its use in preclinical and clinical studies.
In conclusion, 1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314744-56-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential uses, paving the way for innovative treatments in various medical fields.
1314744-56-3 (1-(2-hydroxy-5-methylphenyl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)